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Compound of Interest

Compound Name: 15-Lox-IN-1

Cat. No.: B15137621 Get Quote

Essential Safety and Handling Guide for 15-Lox-
IN-1
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

15-Lox-IN-1 (CAS Number: 928853-86-5), a notable inhibitor of 15-lipoxygenase-1 (15-LOX-1).

Adherence to these procedures is paramount to ensure a safe laboratory environment and the

integrity of your research.

Personal Protective Equipment (PPE)
Conflicting safety information exists for 15-Lox-IN-1. While the Safety Data Sheet (SDS) from

one supplier indicates the substance is not classified as hazardous, a corresponding product

information sheet advises treating it as potentially hazardous.[1] Therefore, a cautious

approach is essential. The following minimum PPE is required:
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PPE Category Item Specification

Eye Protection Safety Glasses
Must be worn at all times when

handling the compound.

Hand Protection Nitrile Gloves
Standard laboratory-grade

nitrile gloves are required.

Body Protection Laboratory Coat
A standard laboratory coat

must be worn.

Operational Plan: Safe Handling and Storage
Proper handling and storage are crucial to maintain the stability and integrity of 15-Lox-IN-1
and to ensure the safety of laboratory personnel.

Receiving and Inspection
Upon receipt of the compound, visually inspect the packaging for any signs of damage or

leakage. If the container is compromised, do not open it and consult your institution's safety

officer.

Handling
Engineering Controls: Handle 15-Lox-IN-1 in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.

General Hygiene: Avoid contact with skin and eyes. Do not ingest or inhale. Wash hands

thoroughly after handling.

Spills: In case of a small spill, absorb the material with an inert absorbent material and place

it in a suitable container for disposal. For larger spills, evacuate the area and follow your

institution's emergency procedures.

Storage
Temperature: Store the compound at -20°C for long-term stability.

Container: Keep the container tightly sealed to prevent contamination.
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Incompatibilities: No specific incompatible materials have been identified.[1]

Disposal Plan
All waste materials contaminated with 15-Lox-IN-1 must be disposed of in accordance with

local, state, and federal regulations.

Waste Type Disposal Procedure

Unused Compound
Dispose of as chemical waste through your

institution's hazardous waste program.

Contaminated Materials

All disposable materials that have come into

contact with 15-Lox-IN-1 (e.g., pipette tips,

gloves, absorbent pads) should be collected in a

designated, sealed waste container and

disposed of as chemical waste.

Empty Containers

Empty containers should be rinsed with an

appropriate solvent (if permissible by your

institution's guidelines), and the rinsate collected

as chemical waste. Dispose of the rinsed

container according to your facility's procedures

for chemical containers.

Experimental Workflow for Handling 15-Lox-IN-1
The following diagram outlines the standard procedure for handling 15-Lox-IN-1 from receipt to

disposal.
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Caption: Standard workflow for safe handling of 15-Lox-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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